5-(2-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95%

• IUPAC Name: methyl 4-fluoro-3-(5-hydroxypyridin-3-yl)benzoate
• InChI: InChI=1S/C13H10FNO3/c1-18-13(17)8-2-3-12(14)11(5-8)9-4-10(16)7-15-6-9/h2-7,16H,1H3
• InChI Key: CWIQTWQRRVBSPS-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC(=C(C=C1)F)C2=CC(=CN=C2)O
• Molecular Formula: C13H10FNO3
• DSSTOX Substance ID: DTXSID70683081
• Molecular Weight: 247.22 g/mol
• CAS RN: 1261895-91-3

Description

5-(2-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine (5-FMPH) is a synthetic compound with a wide range of applications in the scientific research field. It has been studied for its unique biochemical and physiological effects, and is often used as a tool for studying various cellular processes.

Scientific Research Applications

5-(2-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% has a wide range of applications in scientific research. It has been used to study the effects of various compounds on cell growth and proliferation, as well as to study the function and regulation of enzymes. It has also been used in the study of cancer, diabetes, and metabolic diseases. Additionally, it has been used to study the effects of oxidative stress on cells, and as a tool to study the effects of environmental toxins.

Mechanism of Action

The mechanism of action of 5-(2-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% is not fully understood. However, it is believed to act as an inhibitor of the enzyme cytochrome P450 2C9 (CYP2C9). This enzyme is involved in the metabolism of various drugs, and inhibition of this enzyme can lead to a decrease in the effectiveness of certain drugs. In addition, it is believed that 5-(2-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% can act as an inhibitor of the enzyme xanthine oxidase, which is involved in the production of reactive oxygen species.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-(2-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% have been studied in various organisms. In mice, it has been found to reduce the activity of enzymes involved in fatty acid metabolism, and to reduce the levels of lipids and cholesterol in the blood. In rats, it has been found to reduce the levels of glucose and insulin in the blood, and to reduce inflammation. Additionally, in humans, it has been found to reduce the levels of triglycerides and cholesterol in the blood.

Advantages and Limitations for Lab Experiments

The main advantage of using 5-(2-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% in lab experiments is that it is relatively easy to synthesize and is relatively stable in solution. Additionally, it has a wide range of applications, and can be used to study various cellular processes. However, there are some limitations to using 5-(2-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% in lab experiments. For example, it has a relatively short half-life in solution, and its effects on organisms may vary depending on the dose used.

Future Directions

The future directions for research on 5-(2-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% are numerous. For example, further research could be done to study the effects of 5-(2-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% on various diseases and disorders, such as cancer, diabetes, and metabolic diseases. Additionally, further research could be done to study the mechanism of action of 5-(2-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95%, and to identify other potential applications of the compound. Additionally, research could be done to study the effects of 5-(2-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% on the environment, and to identify potential adverse effects of the compound. Finally, further research could be done to identify novel methods of synthesizing 5-(2-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95%, and to identify new potential uses for the compound.

Synthesis Methods

5-(2-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95% can be synthesized using a two-step reaction. The first step is the formation of the 5-fluoro-2-hydroxyphenyl-3-methoxycarbonyl-pyridine (FHP) intermediate. This is accomplished by reacting 5-fluoro-2-hydroxyphenyl-3-methoxycarbonyl-chloride (FHPC) with sodium methoxide in methanol. The second step is the oxidation of the FHP intermediate to 5-(2-Fluoro-5-methoxycarbonylphenyl)-3-hydroxypyridine, 95%, which is done by reacting the FHP with hydrogen peroxide in acetic acid.